Cas no 943437-98-7 (tert-butyl N-(thietan-3-yl)carbamate)

• Product Name: tert-butyl N-(thietan-3-yl)carbamate
• CAS No: 943437-98-7
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD18325185
• CID: 1063325
• PubChem ID: 57415771
• Update Time: 2025-06-14

tert-butyl N-(thietan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl thietan-3-ylcarbamate
• N-3-Thietanylcarbamic acid 1,1-Dimethylethyl Ester
• tert-butyl N-(thietan-3-yl)carbamate
• Thietan-3-yl-carbamic acid tert-butyl ester
• 3-AMINOTHIETANE TERT-BUTYL ESTER
• GXDVIWSAGRLVMF-UHFFFAOYSA-N
• 3916AF
• SB12815
• N-(tert-butyloxycarbonyl)-3-thietanamine
• Carbamic acid, N-3-thietanyl-, 1,1-dimethylethyl este
• 1,1-Dimethylethyl N-3-thietanylcarbamate (ACI)
• MFCD18325185
• AKOS015950391
• tert-Butylthietan-3-ylcarbamate
• 3-Aminothietane tert-butyl ester 95+%
• J-524944
• CS-0045519
• DB-321749
• P12311
• N-Boc-thietan-3-amine
• SCHEMBL866631
• SY067912
• DTXSID50725498
• AS-51283
• 943437-98-7

• MDL： MFCD18325185
• Inchi： 1S/C8H15NO2S/c1-8(2,3)11-7(10)9-6-4-12-5-6/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key： GXDVIWSAGRLVMF-UHFFFAOYSA-N
• SMILES： O=C(NC1CSC1)OC(C)(C)C

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 297.0±29.0°C

tert-butyl N-(thietan-3-yl)carbamate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on tert-butyl N-(thietan-3-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(thietan-3-yl)carbamate (CAS: 943437-98-7)

In recent years, the compound tert-butyl N-(thietan-3-yl)carbamate (CAS: 943437-98-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its thietane ring, has emerged as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. The unique structural features of this compound, including its sterically hindered tert-butyl group and the reactive thietane moiety, make it a valuable building block for medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of tert-butyl N-(thietan-3-yl)carbamate in the development of novel protease inhibitors. The researchers demonstrated that this compound serves as an effective precursor for the introduction of the thietane ring into peptide-based inhibitors, enhancing their binding affinity and metabolic stability. The study highlighted the compound's role in optimizing pharmacokinetic properties, particularly in the context of targeting viral proteases.

Another significant application of tert-butyl N-(thietan-3-yl)carbamate was reported in a 2024 Nature Communications article, where it was utilized as a key intermediate in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). The thietane ring's constrained geometry was found to be crucial for mimicking specific protein surface features, enabling the disruption of previously undruggable PPIs. This breakthrough has opened new avenues for targeting diseases such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements in the preparation of tert-butyl N-(thietan-3-yl)carbamate have focused on improving yield and scalability. A 2023 Organic Process Research & Development publication detailed an optimized route employing continuous flow chemistry, achieving >90% yield with excellent purity. This development is particularly important for potential industrial-scale applications of this compound in pharmaceutical manufacturing.

The safety profile and toxicological characteristics of tert-butyl N-(thietan-3-yl)carbamate have also been investigated in recent preclinical studies. While generally showing favorable properties, some studies have noted the need for careful handling due to potential reactivity of the thietane ring under certain conditions. These findings underscore the importance of proper safety protocols when working with this compound in laboratory settings.

Looking forward, the unique properties of tert-butyl N-(thietan-3-yl)carbamate position it as a promising scaffold for future drug discovery efforts. Its applications span from serving as a synthetic intermediate to potentially being incorporated directly into drug candidates. As research continues to uncover new applications for this versatile compound, its importance in chemical biology and pharmaceutical development is likely to grow significantly in the coming years.